Cas no 2168284-72-6 (5-(5-bromopyridin-3-yl)sulfanylpentanenitrile)

• Product Name: 5-(5-bromopyridin-3-yl)sulfanylpentanenitrile
• CAS No: 2168284-72-6
• MF: C₁₀H₁₁BrN₂S
• MW: 271.176739931107
• CID: 6581279
• PubChem ID: 165527333
• Update Time: 2024-01-03

5-(5-bromopyridin-3-yl)sulfanylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromopyridin-3-yl)sulfanylpentanenitrile
• 2168284-72-6
• EN300-1478278
• 5-[(5-bromopyridin-3-yl)sulfanyl]pentanenitrile

• Inchi： 1S/C10H11BrN2S/c11-9-6-10(8-13-7-9)14-5-3-1-2-4-12/h6-8H,1-3,5H2
• InChI Key： YHDHFEFRLLRZFA-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)SCCCCC#N

Computed Properties

• Exact Mass: 269.98263g/mol
• Monoisotopic Mass: 269.98263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62Ų